Ethyl 2-(4-methylphenoxy)propanoate
Cat. No. B7858199
M. Wt: 208.25 g/mol
InChI Key: SCRNPUHHVKDPRZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07176224B2
Procedure details
p-Hydroxytoluene (0.30 mol), Cs2CO3 (197.0 g, 0.61 mol), and ethyl 2-bromopropionate (54.3 g, 0.30 mol) were combined in anhydrous DMF (1000 mL) and stirred at 90° C. under an atmosphere of nitrogen. After 16 h, the DMF was removed in vacuo. The residue was dissolved in ethyl acetate (300 mL) and washed twice with water and once with brine. The organic layer was dried over Na2SO4 and concentrated in vacuo to produce an oil.
Name
Cs2CO3
Quantity
197 g
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[OH:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][CH:3]=1.C([O-])([O-])=O.[Cs+].[Cs+].Br[CH:16]([CH3:22])[C:17]([O:19][CH2:20][CH3:21])=[O:18]>CN(C=O)C>[CH2:20]([O:19][C:17](=[O:18])[CH:16]([O:1][C:2]1[CH:7]=[CH:6][C:5]([CH3:8])=[CH:4][CH:3]=1)[CH3:22])[CH3:21] |f:1.2.3|
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Inputs
Step One
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Name
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|
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Quantity
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0.3 mol
|
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Type
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reactant
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Smiles
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OC1=CC=C(C=C1)C
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Step Two
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Name
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Cs2CO3
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Quantity
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197 g
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Type
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reactant
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Smiles
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C(=O)([O-])[O-].[Cs+].[Cs+]
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Step Three
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Name
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Quantity
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54.3 g
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Type
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reactant
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Smiles
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BrC(C(=O)OCC)C
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Step Four
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Name
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Quantity
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1000 mL
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Type
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solvent
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Smiles
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CN(C)C=O
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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90 °C
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Stirring
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Type
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CUSTOM
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Details
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stirred at 90° C. under an atmosphere of nitrogen
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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the DMF was removed in vacuo
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DISSOLUTION
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Type
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DISSOLUTION
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|
Details
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The residue was dissolved in ethyl acetate (300 mL)
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WASH
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Type
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WASH
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|
Details
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washed twice with water and once with brine
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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|
Details
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The organic layer was dried over Na2SO4
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CONCENTRATION
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Type
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CONCENTRATION
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|
Details
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concentrated in vacuo
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CUSTOM
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Type
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CUSTOM
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|
Details
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to produce an oil
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Outcomes
Product
Details
Reaction Time |
16 h |
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Name
|
|
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Type
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|
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Smiles
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C(C)OC(C(C)OC1=CC=C(C=C1)C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
